Cas no 77072-00-5 (3-(Chloromethyl)benzaldehyde)

3-(Chloromethyl)benzaldehyde structure
3-(Chloromethyl)benzaldehyde structure
Product Name:3-(Chloromethyl)benzaldehyde
CAS No:77072-00-5
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD19232727
CID:548770
PubChem ID:22395331
Update Time:2025-08-01

3-(Chloromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(chloromethyl)-
    • 3-(chloromethyl)benzaldehyde
    • m-(Chloromethyl)benzaldehyde
    • 3-Chloromethylbenzaldehyde
    • 5-chloromethylbenzaldehyde
    • 3-chloromethyl-benzaldehyde
    • Benzaldehyde, 3-(chloromethyl)-
    • GPNAKRWHQNYWMY-UHFFFAOYSA-N
    • SCHEMBL2568174
    • AKOS006383244
    • DTXSID60625435
    • 3-(CHLOROMETHYL)-BENZALDEHYDE
    • 77072-00-5
    • D93237
    • MFCD19232727
    • Z1205658947
    • AS-60070
    • EN300-201286
    • DB-228376
    • 3-(Chloromethyl)benzaldehyde
    • MDL: MFCD19232727
    • Inchi: 1S/C8H7ClO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,6H,5H2
    • InChI Key: GPNAKRWHQNYWMY-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 154.0185425g/mol
  • Monoisotopic Mass: 154.0185425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 64.5 °C(Press: 0.13 Torr)

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